Cas no 16440-97-4 (5,6-Dimethyl-2,3-dihydro-1H-inden-1-one)

5,6-Dimethyl-2,3-dihydro-1H-inden-1-one structure
16440-97-4 structure
Product Name:5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
CAS No:16440-97-4
MF:C11H12O
MW:160.212383270264
MDL:MFCD00666126
CID:193179
PubChem ID:27878
Update Time:2025-04-19

5,6-Dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
    • 1H-Inden-1-one,2,3-dihydro-5,6-dimethyl-
    • 1-Indanone, 5,6-dimethyl-
    • 5,6-Dimethyl-1-Indanone
    • 5,6-Dimethyl-2,3-Dihydro-1H-Indene-1-One
    • 5,6-Dimethylindan-1-one
    • 1H-Inden-1-one, 2,3-dihydro-5,6-diMethyl-
    • 5,6-dimethyl-2,3-dihydroinden-1-one
    • ZAZMJPVXTZEDDN-UHFFFAOYSA-N
    • 5,6-Dimethyl-indan-1-one
    • 5,6-Dimethyl-1-indanone #
    • AMOT0659
    • FCH841837
    • OR19567
    • BC284859
    • AX8237489
    • A
    • AKOS006272530
    • MFCD00666126
    • CS-0152900
    • 16440-97-4
    • AM9188
    • EN300-264231
    • A882458
    • SCHEMBL1273997
    • Z1198154494
    • InChI=1/C11H12O/c1-7-5-9-3-4-11(12)10(9)6-8(7)2/h5-6H,3-4H2,1-2H
    • FS-3699
    • DTXSID10167759
    • DB-358685
    • MDL: MFCD00666126
    • Inchi: 1S/C11H12O/c1-7-5-9-3-4-11(12)10(9)6-8(7)2/h5-6H,3-4H2,1-2H3
    • InChI Key: ZAZMJPVXTZEDDN-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C=C(C)C(C)=CC=21

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 39
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: N/A℃
  • Boiling Point: 298.4±40.0 °C at 760 mmHg
  • Flash Point: 127.4±22.3 °C
  • Refractive Index: 1.566
  • PSA: 17.07
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

5,6-Dimethyl-2,3-dihydro-1H-inden-1-one Security Information

5,6-Dimethyl-2,3-dihydro-1H-inden-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
16440-97-4 95%
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£27.00 2022-02-28
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Apollo Scientific
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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